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Compound of Interest

Compound Name: Barthrin

Cat. No.: B1667754

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the fundamental physicochemical
properties of Barthrin, a synthetic pyrethroid insecticide. The information presented herein is
intended to support research and development activities by providing accurate and clearly
structured data.

Core Molecular Data

Barthrin is chemically designated as (6-chloro-1,3-benzodioxol-5-yl)methyl 2,2-dimethyl-3-(2-
methyl-1-propen-1-yl)cyclopropanecarboxylate.[1][2] It belongs to the pyrethroid class of
insecticides, which are synthetic compounds modeled after the natural insecticidal compounds
found in chrysanthemum flowers.[3][4]

The essential molecular and physical data for Barthrin are summarized in the table below. This
information is critical for a variety of experimental and modeling applications, including dosage
calculations, analytical method development, and toxicological assessments.

Property Value
Molecular Formula C18H21CIlOA4[1]
Molecular Weight 336.81 g/mol
CAS Registry Number 70-43-9
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Experimental Protocols

Detailed experimental protocols for the characterization and analysis of Barthrin are beyond
the scope of this introductory guide. However, researchers can find relevant methodologies in
the scientific literature. For instance, Gersdorff W. A., et al. (1959) in the Journal of Agricultural
and Food Chemistry describe methods for assessing the insecticidal activity and toxicity of

Barthrin isomers.

Logical Relationship of Barthrin's Core Attributes

The following diagram illustrates the hierarchical relationship between the compound, its
molecular formula, and its corresponding molecular weight. This visualization provides a clear
and logical representation of these fundamental chemical identifiers.
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Core molecular properties of Barthrin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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